Cas no 1806707-72-1 (2-(2-Chloropropanoyl)-3-methylanisole)

• Product Name: 2-(2-Chloropropanoyl)-3-methylanisole
• CAS No: 1806707-72-1
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• CID: 5004774
• Update Time: 2025-07-02

2-(2-Chloropropanoyl)-3-methylanisole Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloropropanoyl)-3-methylanisole

• Inchi： 1S/C11H13ClO2/c1-7-5-4-6-9(14-3)10(7)11(13)8(2)12/h4-6,8H,1-3H3
• InChI Key： CVGLQRLNWSWPPM-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C(=CC=CC=1C)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Additional information on 2-(2-Chloropropanoyl)-3-methylanisole

Introduction to 2-(2-Chloropropanoyl)-3-methylanisole (CAS No. 1806707-72-1) in Modern Chemical and Pharmaceutical Research

2-(2-Chloropropanoyl)-3-methylanisole, identified by its unique Chemical Abstracts Service (CAS) number 1806707-72-1, is a compound of significant interest in the realm of chemical and pharmaceutical research. This molecule, featuring a combination of chlorinated propanoyl and methylanisole groups, has garnered attention due to its structural versatility and potential applications in synthetic chemistry and drug development. The presence of both electrophilic and nucleophilic sites in its molecular framework makes it a valuable intermediate for constructing more complex pharmacophores.

The compound's structure, characterized by a chloropropanoyl moiety attached to an anisole ring, positions it as a candidate for further functionalization. This dual functionality is particularly attractive in medicinal chemistry, where such intermediates can serve as building blocks for novel therapeutic agents. The chlorine atom in the 2-chloropropanoyl group enhances reactivity, facilitating various coupling reactions such as nucleophilic substitution, which is pivotal in the synthesis of heterocyclic compounds. Meanwhile, the methylanisole component contributes to lipophilicity and potential metabolic stability, making it a promising scaffold for drug-like molecules.

In recent years, there has been growing interest in leveraging structurally diverse compounds like 2-(2-Chloropropanoyl)-3-methylanisole for the development of innovative treatments. Researchers have been exploring its utility in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have hinted at its potential role in generating derivatives that interact with enzymes involved in cancer metabolism or inflammatory responses. The anisole ring, known for its aromatic stability and ability to modulate electronic properties, has been particularly highlighted as a key feature for tuning pharmacokinetic profiles.

One of the most compelling aspects of 2-(2-Chloropropanoyl)-3-methylanisole is its adaptability in multi-step synthetic protocols. Its reactivity allows for the introduction of diverse functional groups, enabling chemists to tailor molecular properties such as solubility, bioavailability, and binding affinity. This flexibility has spurred investigations into its use as a precursor for peptidomimetics and kinase inhibitors. Furthermore, the compound's compatibility with modern catalytic systems has made it a candidate for green chemistry initiatives, where efficiency and sustainability are paramount.

The pharmaceutical industry has taken note of these attributes, with several academic and industrial groups reporting preliminary findings on derivatives of 2-(2-Chloropropanoyl)-3-methylanisole exhibiting promising biological activity. For example, modifications to the chloropropanoyl side chain have led to compounds showing inhibitory effects on certain proteases implicated in neurodegenerative diseases. Similarly, alterations to the methylanisole moiety have yielded derivatives with enhanced binding interactions with specific receptor targets. These early successes underscore the compound's significance as a scaffold for drug discovery efforts.

From a synthetic chemistry perspective, 2-(2-Chloropropanoyl)-3-methylanisole exemplifies how strategic molecular design can yield versatile intermediates with broad applicability. Its synthesis typically involves established methods such as acylation reactions followed by selective functional group transformations. The optimization of these processes has been a focus of recent research, aiming to improve yields and reduce waste without compromising purity standards. Such advancements align with global trends toward more efficient and environmentally conscious chemical manufacturing.

The compound's role extends beyond pure research; it also finds utility in material science applications where fine-tuned molecular properties are required. For instance, researchers have explored its incorporation into polymer matrices to enhance thermal stability or mechanical strength. The interplay between electronic and steric effects inherent in its structure provides opportunities for fine-tuning material characteristics through minor structural adjustments—a testament to its versatility.

As computational chemistry methodologies continue to evolve, virtual screening approaches have been employed to identify novel derivatives of 2-(2-Chloropropanoyl)-3-methylanisole with enhanced therapeutic potential. These simulations leverage quantum mechanical calculations and machine learning algorithms to predict binding affinities and metabolic liabilities preclinically. Such high-throughput virtual screening accelerates the drug discovery pipeline by prioritizing candidates that warrant experimental validation.

In conclusion,2-(2-Chloropropanoyl)-3-methylanisole (CAS No. 1806707-72-1) represents a compelling example of how structurally diverse intermediates can drive innovation across multiple scientific disciplines. Its unique combination of reactivity features positions it as a valuable tool for synthetic chemists and medicinal chemists alike. As research progresses, further exploration into its derivatives promises to yield new insights into disease mechanisms while paving the way for next-generation therapeutics.